Cas no 100930-18-5 (Vasopressin,N-(N-L-valyl-L-a-aspartyl)-8-L-arginine-9-glycine-(9CI))

Vasopressin,N-(N-L-valyl-L-a-aspartyl)-8-L-arginine-9-glycine-(9CI) Properties

Names and Identifiers

• Vasopressin,N-(N-L-valyl-L-a-aspartyl)-8-L-arginine-9-glycine-(9CI)
• H-VAL-ASP-CYS-TYR-PHE-GLN-ASN-CYS-PRO-ARG-GLY-NH2
• Val-Asp-(Arg8)-Vasopressin
• VAL-ASP-CYS-TYR-PHE-GLN-ASN-CYS-PRO-ARG-GLY-NH2 (DISULFIDE BRIDGE: CYS3-CYS8)
• H-Val-Asp-Cys-Tyr-Phe-Gln-Asn-Cys-Pro-Arg-Gly-NH2 (Disulfide bond)
• VAL-ASP-CYS-TYR-PHE-GLN-ASN-CYS-PRO-ARG-GLY-NH2
• 1-{7-(2-Amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-benzyl-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-19-[(valyl-alpha-aspartyl)amino]-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carbonyl}prolyl-N~5~-(diaminomethylidene)ornithylglycine
• DTXSID80648681
• 3-[(2-Amino-3-methylbutanoyl)amino]-4-[[7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-benzyl-4-[2-[[1-(carboxymethylamino)-5-(diaminomethylideneamino)-1-oxopentan-2-yl]carbamoyl]pyrrolidine-1-carbonyl]-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicos-19-yl]amino]-4-oxobutanoic acid
• 100930-18-5
• +Expand

• InChIKey： PRWNILGOKADWST-UHFFFAOYSA-N
• Inchi： InChI=1S/C55H78N16O17S2/c1-27(2)44(58)53(87)68-36(23-42(75)76)50(84)69-37-25-89-90-26-38(54(88)71-19-7-11-39(71)52(86)64-31(10-6-18-61-55(59)60)45(79)62-24-43(77)78)70-49(83)35(22-41(57)74)67-46(80)32(16-17-40(56)73)63-47(81)33(20-28-8-4-3-5-9-28)65-48(82)34(66-51(37)85)21-29-12-14-30(72)15-13-29/h3-5,8-9,12-15,27,31-39,44,72H,6-7,10-11,16-26,58H2,1-2H3,(H2,56,73)(H2,57,74)(H,62,79)(H,63,81)(H,64,86)(H,65,82)(H,66,85)(H,67,80)(H,68,87)(H,69,84)(H,70,83)(H,75,76)(H,77,78)(H4,59,60,61)
• SMILES： N/C(=N/CCCC(NC(C1CCCN1C(C1CSSCC(NC(C(NC(C(C(C)C)N)=O)CC(=O)O)=O)C(=O)NC(CC2C=CC(O)=CC=2)C(=O)NC(CC2C=CC=CC=2)C(=O)NC(CCC(=O)N)C(=O)NC(CC(=O)N)C(=O)N1)=O)=O)C(NCC(=O)O)=O)/N

Computed Properties

• Exact Mass: 1297.53000
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 21
• Rotatable Bond Count: 26
• Monoisotopic Mass: 1298.51722743g/mol
• Heavy Atom Count: 90
• Complexity: 2600
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -6.9
• Topological Polar Surface Area: 604Ų

Experimental Properties

• LogP: 1.04310
• PSA: 607.53000